6,8-dichloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide

• Molecular Formula: C16H15Cl2NO3
• Molecular Weight: 340.2 g/mol
• IUPAC Name: 6,8-dichloro-N-cyclohexyl-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C16H15Cl2NO3/c17-10-6-9-7-12(16(21)22-14(9)13(18)8-10)15(20)19-11-4-2-1-3-5-11/h6-8,11H,1-5H2,(H,19,20)
• InChI Key: GUKBXPHLRLWVRQ-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)NC(=O)C2=CC3=CC(=CC(=C3OC2=O)Cl)Cl

Description

6,8-dichloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide, also known as DCOC, is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound belongs to the class of chromene derivatives, which have been found to possess various biological activities. DCOC is of particular interest due to its ability to modulate the activity of certain enzymes and receptors in the body.

Mechanism of Action

The mechanism of action of 6,8-dichloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide involves its ability to interact with specific enzymes and receptors in the body. For example, 6,8-dichloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide inhibits the activity of acetylcholinesterase by binding to the active site of the enzyme and preventing the breakdown of acetylcholine. Similarly, 6,8-dichloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide modulates the activity of the GABA-A receptor by binding to a specific site on the receptor and enhancing its activity. The precise mechanism of action of 6,8-dichloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide is still being studied, and further research is needed to fully understand its effects on the body.
Biochemical and Physiological Effects:
6,8-dichloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide has been found to have various biochemical and physiological effects on the body. For example, its inhibition of acetylcholinesterase can lead to an increase in acetylcholine levels in the brain, which has been linked to improved cognitive function and memory. 6,8-dichloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide has also been found to modulate the activity of the GABA-A receptor, which can lead to a reduction in anxiety and improved sleep. Additionally, 6,8-dichloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide has been found to have anti-inflammatory and antioxidant properties, which may have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

6,8-dichloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide has several advantages and limitations for use in lab experiments. One advantage is its ability to selectively inhibit certain enzymes and receptors in the body, which allows for precise control over its effects. Additionally, 6,8-dichloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide has been found to have low toxicity and high stability, which makes it a suitable candidate for use in long-term experiments. However, one limitation of 6,8-dichloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide is its complex synthesis method, which may make it difficult to produce in large quantities. Additionally, further research is needed to fully understand its effects on the body and its potential applications in various fields of research.

Future Directions

There are several future directions for research involving 6,8-dichloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide. One area of interest is its potential use as a therapeutic agent for various neurological and psychiatric disorders. For example, its ability to modulate the activity of the GABA-A receptor may have potential applications in the treatment of anxiety and sleep disorders. Additionally, further research is needed to fully understand its effects on the body and its potential applications in various fields of research. Overall, 6,8-dichloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide is a promising compound that has the potential to contribute to significant advancements in scientific research.

Synthesis Methods

6,8-dichloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide can be synthesized through a multi-step process involving the reaction of various chemical reagents. The first step involves the reaction of 6,8-dichloro-2H-chromene-3-carboxylic acid with cyclohexylamine to form the corresponding amide. This intermediate is then subjected to a series of reactions involving the use of acetic anhydride, phosphorus pentoxide, and thionyl chloride to yield the final product, 6,8-dichloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide. The synthesis of 6,8-dichloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide is a complex process that requires careful attention to detail and the use of specialized equipment.

Scientific Research Applications

6,8-dichloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide has been found to have a wide range of scientific research applications. One of the most promising areas of research involves its potential use as an inhibitor of certain enzymes and receptors in the body. For example, 6,8-dichloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to an increase in acetylcholine levels in the brain, which has been linked to improved cognitive function and memory. 6,8-dichloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide has also been found to modulate the activity of certain receptors in the body, such as the GABA-A receptor, which is involved in the regulation of anxiety and sleep.